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Compound of Interest

Compound Name: 1-(6-Ethoxypyridin-2-yl)ethanone

CAS No.: 21190-90-9

Cat. No.: B3349251

Get Quote

CAS Registry Number: 21190-90-9 IUPAC Name: 1-(6-ethoxypyridin-2-yl)ethanone Formula:

C

H

NO

Molecular Weight: 165.19 g/mol

Part 1: Executive Summary & Sourcing Landscape
The "Make vs. Buy" Assessment
2-Acetyl-6-ethoxypyridine is a structural analog of the widely used flavorant 2-acetyl-6-

methoxypyridine (Acetyl Pyridine). While the methoxy analog is a commodity chemical in the

flavor and fragrance (F&F) industry, the ethoxy variant is significantly less common, often

classified as a Fine Chemical or Building Block rather than a bulk commodity.

Researchers seeking this compound typically face a "Make vs. Buy" decision based on purity

requirements and timeline.
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Feature Commercial Status
Implication for
Procurement

Availability Tier 2 (Limited)

Stocked by major catalog

houses (Sigma, etc.) but rarely

in bulk (>1kg).

Primary Grade Research / Lab Grade

Purity typically 95-97%. Not

standard Food Grade

(FEMA/GRAS status is less

common than methoxy).

Lead Time 2–6 Weeks

Often ships from secondary

warehouses (e.g.,

Japan/Europe) if not in US

stock.

Cost Basis
High (

150 / gram)

Significantly more expensive

than the methoxy analog due

to lower demand volume.

Validated Supplier Matrix
The following suppliers have listed CAS 21190-90-9 in their catalogs. Note: Inventory fluctuates

rapidly for Tier 2 chemicals.
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Supplier Catalog / SKU
Purity
Specification

Region Strategic Note

Sigma-Aldrich 21190-90-9 97% (GC) Global

Primary

reference

standard. High

reliability, high

cost.

TCI Chemicals
A2802 (Methoxy

Ref)*

Inquire for

Ethoxy
Japan/USA

TCI often

synthesizes the

ethoxy analog on

demand if

Methoxy is stock.

Enamine Custom >95% (NMR) Ukraine/USA

Best for "Building

Block" libraries in

drug discovery.

Combi-Blocks Check CAS 96-98% USA

Often has stock

of pyridine

intermediates.

> Critical Note: Many suppliers index the Methoxy analog (CAS 21190-93-2) under similar

search terms. Always verify the CAS 21190-90-9 and the chemical structure before ordering to

avoid receiving the wrong ether.

Procurement Decision Logic
The following decision tree illustrates the recommended workflow for securing this material

based on quantity and urgency.
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Requirement Identified:
2-Acetyl-6-ethoxypyridine

Check Tier 1 Catalogs
(Sigma, TCI, Combi-Blocks)

In Stock?

Direct Purchase
(Lead Time: <1 Week)

Yes

Check Aggregators
(Molbase, SciFinder)

No

Found Reliable Source?

Purchase w/ QC Check
(Lead Time: 2-4 Weeks)

Yes

Synthesis Decision

No

In-House Synthesis
(See Protocol 2.1)

Urgent / Low Cost

Outsource to CRO
(Custom Synthesis)

Bulk / No Lab

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow for rare pyridine intermediates.

Part 2: Technical Quality & Synthesis (The "Backup
Plan")
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If commercial stock is unavailable or prohibitively expensive, 2-acetyl-6-ethoxypyridine can be

synthesized in a standard organic laboratory. The following protocol is a self-validating system

derived from standard Nucleophilic Aromatic Substitution (

) principles on pyridine rings.

Synthesis Rationale
The most robust route utilizes 2-acetyl-6-bromopyridine as the starting material. This precursor

is commercially abundant (CAS 49669-13-8) because it is a common scaffold for ligands (e.g.,

terpyridines). The reaction involves the displacement of the bromine atom by an ethoxide

nucleophile.[1]

Mechanism:

(Addition-Elimination). Key Driver: The acetyl group at position 2 is electron-withdrawing,
activating the pyridine ring (specifically position 6) for nucleophilic attack.

Experimental Protocol
Target: 5.0 g of 2-acetyl-6-ethoxypyridine.

Reagents:

Substrate: 2-Acetyl-6-bromopyridine (1.0 eq).

Nucleophile: Sodium Ethoxide (NaOEt) (1.1 eq). Preferably freshly prepared or 21 wt%

solution in ethanol.

Solvent: Absolute Ethanol (Anhydrous).

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, dissolve 2-acetyl-6-bromopyridine (20 mmol) in absolute ethanol (50 mL).

Addition: Cool the solution to 0°C in an ice bath. Dropwise add Sodium Ethoxide solution (22

mmol) over 15 minutes. Reasoning: Exothermic control prevents side reactions (e.g., aldol

condensation of the acetyl group).
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Reaction: Remove the ice bath and heat the mixture to reflux (approx. 78°C) under an inert

atmosphere (

or Ar) for 4–6 hours.

Validation Point: Monitor via TLC (Hexane:EtOAc 8:2). The starting material (

) should disappear, replaced by a more polar product.

Quench & Workup: Cool to room temperature. Quench with saturated

solution (20 mL). Concentrate under reduced pressure to remove ethanol.

Extraction: Extract the aqueous residue with Dichloromethane (

mL). Wash combined organics with brine, dry over

, and concentrate.

Purification: If necessary, purify via flash column chromatography (Silica gel, 0-10% EtOAc in

Hexanes).

Synthesis Pathway Diagram

2-Acetyl-6-bromopyridine
(CAS 49669-13-8)

Electron-Deficient Ring
Meisenheimer-like

Complex

Nucleophilic Attack
(SnAr)

NaOEt / EtOH
(Nucleophile)

2-Acetyl-6-ethoxypyridine
(CAS 21190-90-9)

Target Ether

- NaBr
(Elimination)

Click to download full resolution via product page

Figure 2: Nucleophilic Aromatic Substitution pathway for synthesis.

Part 3: Analytical Characterization[3]
To ensure the integrity of the sourced or synthesized material, the following analytical

parameters must be met.
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Test Expected Result Technical Insight

Appearance
Colorless to pale yellow

oil/solid

Pyridines often darken upon

oxidation; yellowing indicates

aging.

GC-MS M+ peak at 165 m/z

Look for fragment at m/z 137

(loss of ethyl) and 122 (loss of

acetyl).

1H NMR (CDCl3) 1.4 (t, 3H), 4.4 (q, 2H), 2.6 (s,

3H)

Distinct ethoxy quartet/triplet

and acetyl singlet are

diagnostic.

Solubility Soluble in EtOH, DCM, DMSO
Poor solubility in water; critical

for formulation.

Safety & Handling (SDS Summary)
Hazards: Irritant (Skin/Eye), potentially harmful if swallowed (pyridines can be neurotoxic).

Storage: Store under inert gas (Argon) at 2–8°C. Ethers can form peroxides over long

periods; however, the pyridine ring stabilizes this somewhat compared to aliphatic ethers.

Odor: Characteristic pyridine-like, slightly sweet/bready. Use in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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